Cas no 859774-04-2 (Heptane, 5-(bromomethyl)-2-methyl-)

• Product Name: Heptane, 5-(bromomethyl)-2-methyl-
• CAS No: 859774-04-2
• MF: C₉H₁₉Br
• MW: 207.151162385941
• CID: 5288586
• Update Time: 2026-03-09

Heptane, 5-(bromomethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 5-(bromomethyl)-2-methyl-
• 5-(Bromomethyl)-2-methylheptane

• Inchi： 1S/C9H19Br/c1-4-9(7-10)6-5-8(2)3/h8-9H,4-7H2,1-3H3
• InChI Key： BFOICBCEZLDTID-UHFFFAOYSA-N
• SMILES： CC(C)CCC(CBr)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on Heptane, 5-(bromomethyl)-2-methyl-

Heptane, 5-(bromomethyl)-2-methyl- (CAS No. 859774-04-2): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

Heptane, 5-(bromomethyl)-2-methyl- (CAS No. 859774-04-2) is a unique and versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its bromomethyl and methyl substituents on a heptane backbone, offers a range of applications due to its reactive bromine atom and stable carbon framework. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of Heptane, 5-(bromomethyl)-2-methyl-, as well as highlight recent advancements in research involving this compound.

Chemical Properties

Heptane, 5-(bromomethyl)-2-methyl- is a colorless liquid with a molecular formula of C₈H₁₇Br. The presence of the bromomethyl group (CH₂Br) at the 5-position and the methyl group (CH₃) at the 2-position imparts unique reactivity to this compound. The bromine atom is highly electrophilic and can participate in various substitution and elimination reactions, making it an excellent starting material for the synthesis of more complex molecules. Additionally, the stable heptane backbone provides a flexible platform for further functionalization.

The physical properties of Heptane, 5-(bromomethyl)-2-methyl- include a boiling point of approximately 160°C and a density of around 1.1 g/cm³ at room temperature. These properties make it suitable for use in various laboratory settings and industrial processes where controlled reactivity is essential.

Synthesis Methods

The synthesis of Heptane, 5-(bromomethyl)-2-methyl- can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of a suitable precursor molecule followed by functional group manipulation to achieve the desired structure. For example, starting from 2-methylhept-1-ene, the addition of hydrogen bromide (HBr) can yield the brominated intermediate, which can then be further modified to introduce the methyl group at the 5-position.

An alternative approach involves the use of organometallic reagents such as Grignard reagents or organolithium compounds to selectively introduce the bromomethyl group onto the heptane backbone. This method offers high regioselectivity and can be tailored to produce specific isomers of Heptane, 5-(bromomethyl)-2-methyl-.

Potential Applications

The versatility of Heptane, 5-(bromomethyl)-2-methyl- makes it a valuable intermediate in various chemical and pharmaceutical applications. One notable application is in the synthesis of pharmaceuticals and agrochemicals. The reactive bromine atom can be used to introduce other functional groups or linkages to create more complex molecules with desired biological activities.

In drug discovery, Heptane, 5-(bromomethyl)-2-methyl- has been explored as a building block for synthesizing novel compounds with potential therapeutic effects. Recent studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of derivatives synthesized from Heptane, 5-(bromomethyl)-2-methyl- demonstrated significant inhibition of cancer cell growth in vitro.

Beyond pharmaceuticals, Heptane, 5-(bromomethyl)-2-methyl- has also found applications in materials science. Its reactivity and stability make it suitable for use in polymer synthesis, where it can be incorporated into polymer chains to enhance their mechanical properties or introduce new functionalities.

Recent Research Advancements

The ongoing research into Heptane, 5-(bromomethyl)-2-methyl- continues to uncover new possibilities for its use. A recent study published in Organic Letters explored the use of this compound as a precursor for synthesizing advanced materials with tunable properties. The researchers demonstrated that by varying the conditions during polymerization, they could control the molecular weight and distribution of the resulting polymers, leading to materials with improved mechanical strength and thermal stability.

In another study published in Chemical Communications, scientists investigated the potential of Heptane, 5-(bromomethyl)-2-methyl--based compounds as catalysts for organic reactions. The results showed that these compounds exhibited high catalytic activity and selectivity in various transformations, including C-C bond formation and oxidation reactions. This finding opens up new avenues for developing more efficient and environmentally friendly catalytic processes.

Safety Considerations

Safety is a critical consideration when handling any chemical compound. While Heptane, 5-(bromomethyl)-2-methyl- is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate ventilation should be used to minimize exposure to vapors.

In conclusion, Heptane, 5-(bromomethyl)-2-methyl- (CAS No. 859774-04-2) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical properties make it an excellent starting material for synthesizing more complex molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for its use in drug discovery, materials science, and catalysis. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in these fields.